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Comparative Potency of Poison Hemlock Alkaloids

The table below summarizes quantitative data on the biological activity and relative lethality of key

piperidine alkaloids found in poison hemlock, based on a comparative study [1].

Relative In Vitro Potency (Nicotinic Relative Lethality In Vivo (Mouse

Alkaloid )
Receptor) LDso in mgl/kg)

y-Coniceine Most potent 4.4 1]

(-)-N- Intermediate 16.1[1]
Methylconiine

(*)-N- Intermediate 17.8 [1]
Methylconiine

(+)-N- Least potent 19.2 [1]

Methylconiine

Key Insight: The data shows that y-coniceine is significantly more potent and toxic than the N-

methylconiine enantiomers [1]. Furthermore, the toxic effect is stereoselective, meaning the three-
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dimensional structure of the molecule influences its potency [1].

Experimental Protocol for In-Situ Alkaloid Detection

The Desorption Electrospray Ionization (DESI) mass spectrometry method described below is a powerful
technique that can be used to profile and localize alkaloids directly on plant tissue surfaces with minimal
sample preparation [2]. You could apply this protocol to investigate the tissue-specific distribution of

gamma-Coniceine and other alkaloids.
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Plant Tissue Preparation
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Key DESI Parameters

Spray Solvent onto Surface

Spray Solvent:
Methanol:Water (1:1)

Spray Voltage: 4-5 kV

Carrier Gas (N2): 150-175 psi

Flow Rate: 3-5 pL/min

Capillary Temp: 275°C
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Ton Impact & Desorption
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Mass Spectrometry Analysis
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Tandem MS/MS for Confirmation
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Alkaloid Identification & Profiling

Click to download full resolution via product page

*DESI-MS Workflow for Direct Plant Analysis

Key Steps and Parameters [2]:
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e Sample Preparation: Plant tissues (root, stem, leaf, flower, or seed) are cut into small sections
(approx. 4 mm?) and analyzed with no further preparation. Using freshly-cut tissue surfaces is
optimal.

¢ Instrument Parameters: The method provides high sensitivity and specificity when parameters are
optimized.

o

Spray Solvent: Methanol and water mixtures (e.g., 1:1) are effective.

Spray Voltage: 4-5 kV.

Carrier Gas Pressure: 150-175 psi (nitrogen).

Solvent Flow Rate: 3-5 pyL/min.

Capillary Temperature: 275°C.

e Analysis: The impact of the charged solvent spray desorbs ions directly from the plant surface, which

[¢]

[¢]

[e]

[e]

are then analyzed by the mass spectrometer. All identifications should be confirmed using tandem
MS/MS.

This protocol has been successfully used to detect known alkaloids directly from various tissues of poison

hemlock, including y-coniceine, coniine, and N-methylconiine [2].

How to Proceed with Tissue-Specific Research

To build the comparison guide you need, I suggest the following actions:

e Leverage the DESI-MS Protocol: The outlined method is your most direct tool for generating the
missing tissue-distribution data. You can apply it to systematically analyze different parts of the poison
hemlock plant.

¢ Explore Transcriptomics: One study [3] performed a transcriptome analysis of five different organs
of poison hemlock (developing fruit, flower, root, leaf, and stem) to identify genes involved in coniine
biosynthesis. Re-analyzing such data could provide indirect clues about which tissues are most active
in alkaloid production.

¢ Refine Your Search: You may find more targeted data by searching for terms like "spatial distribution
of alkaloids in Conium maculatum," "localization of piperidine alkaloids," or "mass spectrometry
imaging (MSI) of hemlock."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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